4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid

• IUPAC Name: 4-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid
• InChI: InChI=1S/C14H19NO4/c1-9(15-13(18)19-14(2,3)4)10-5-7-11(8-6-10)12(16)17/h5-9H,1-4H3,(H,15,18)(H,16,17)
• InChI Key: OKRPFRUXMOYTDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol
• CAS RN: 895577-21-6, 1014644-95-1

Description

“4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” is a chemical compound with the molecular formula C14H19NO4. It is a colorless to light yellow crystalline solid. This compound is used as a reagent in the synthesis of indoleamide derivatives as EP2 antagonists with high selectivity. It is also used in the synthesis of aminopyridine-derived amides as nicotinamide phosphoribosyltransferase inhibitors.

Synthesis Analysis

The synthesis of “4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” can be achieved from protected amino acids and t-butanol using anhydrous magnesium sulfate and an excess of boron trifluoride diethyl etherate as additional reagents. This method affords t-butyl esters in good yields and a variety of amino acid side chains and substituents tolerate the reaction conditions.

Molecular Structure Analysis

The molecular structure of “4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” is represented by the SMILES notation: CC(C1=CC=C(C=C1)C(=O)O)NC(=O)OC©©C.

Chemical Reactions Analysis

“4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” is used as a reagent in the synthesis of various biologically active compounds. It is the Boc protected form of 4-(Aminomethyl)benzoic Acid and is used in the synthesis of indoleamide derivatives as EP2 antagonists with high selectivity.

Physical And Chemical Properties Analysis

“4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” is a solid at room temperature. It has a molecular weight of 265.31. It is soluble in organic solvents such as ethanol, dimethylformamide, and dichloromethane.

Scientific Research Applications

Synthesis of Orthogonally Protected Amino Acids

4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid has been utilized in the synthesis of orthogonally protected amino acids. For instance, ethyl (3R,4S)- and (3S,4S)-4-[(benzyloxycarbonyl)amino]-5-[(tert-butyloxycarbonyl)amino]-3-hydroxypentanoates were synthesized for the production of edeine analogs, demonstrating the compound's utility in complex amino acid synthesis (Czajgucki, Sowiński, & Andruszkiewicz, 2003).

Asymmetric Synthesis of Amino Acids

The compound has also been instrumental in asymmetric synthesis. For example, it was used in the synthesis of (5S,6R)-4-tert-Butyloxycarbonyl-5,6-diphenymorpholin-2-one, a key intermediate in the preparation of certain alpha-amino acids (Williams et al., 2003).

Divergent Synthesis

In another study, 4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid was used in divergent synthesis processes. These methods produced various compounds such as 5,6-dihydro-4H-pyridazines and 1-amino-pyrroles, highlighting the compound's versatility in different chemical reaction pathways (Rossi et al., 2007).

Synthesis of Epoxy Amino Acids

The compound has also been used in the synthesis of epoxy amino acids. For example, derivatives of 2-amino-4-pentenoic acid (allylglycine) were resolved using this compound, demonstrating its application in the production of various hydroxyproline derivatives (Krishnamurthy, Arai, Nakanishi, & Nishino, 2014).

Synthesis of Benzyl Iodoalkanoates

Furthermore, 4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid has been used in the efficient synthesis of benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates from natural or protected L-amino acids (Koseki, Yamada, & Usuki, 2011).

HIV-Protease Assay

The compound has also found applications in biomedical research, such as in the development of an HIV-protease assay. This assay utilized a chromogenic amino acid derived from 4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid for the detection of HIV-protease activity (Badalassi, Nguyen, Crotti, & Reymond, 2002).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Future Directions

The future directions of “4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” could involve its use in the synthesis of more biologically active compounds. As a reagent, it has potential applications in the development of new drugs and therapies.

Mechanism of Action

Target of Action

It is known that this compound belongs to the class of organic compounds known as gamma amino acids and derivatives . These compounds typically interact with various receptors and enzymes in the body, influencing a range of biological processes.

Pharmacokinetics

The compound is predicted to have high gastrointestinal absorption and is likely to be BBB permeant . Its lipophilicity (Log Po/w) is predicted to be around 2.3, suggesting moderate lipophilicity, which could influence its distribution within the body .

Action Environment

The action of “4-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid” can be influenced by various environmental factors. For instance, its stability and efficacy could be affected by temperature, as it is recommended to be stored in an inert atmosphere at room temperature . Other factors such as pH and the presence of other substances could also potentially influence its action.